Cas no 88174-47-4 (Benzaldehyde, 3-fluoro-2,4,5,6-tetramethyl-)
88174-47-4 structure
Product Name:Benzaldehyde, 3-fluoro-2,4,5,6-tetramethyl-
CAS No:88174-47-4
MF:C11H13FO
MW:180.218726873398
CID:642213
PubChem ID:13827193
Update Time:2025-04-19
Benzaldehyde, 3-fluoro-2,4,5,6-tetramethyl- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 3-fluoro-2,4,5,6-tetramethyl-
- 3-fluoro-2,4,5,6-tetramethylbenzaldehyde
- 88174-47-4
- DTXSID10550581
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- Inchi: 1S/C11H13FO/c1-6-7(2)10(5-13)9(4)11(12)8(6)3/h5H,1-4H3
- InChI Key: NLIHXYBNRJXIIV-UHFFFAOYSA-N
- SMILES: FC1C(C)=C(C=O)C(C)=C(C)C=1C
Computed Properties
- Exact Mass: 180.095043196g/mol
- Monoisotopic Mass: 180.095043196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
Benzaldehyde, 3-fluoro-2,4,5,6-tetramethyl- Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
88174-47-4 (Benzaldehyde, 3-fluoro-2,4,5,6-tetramethyl-) Related Products
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- 63082-45-1(4-Fluoro-2-methylbenzaldehyde)
- 22062-53-9(5-Fluoro-2-methylbenzaldehyde)
- 147624-13-3(3-Fluoro-2-methylbenzaldehyde)
- 117752-04-2(2-fluoro-6-methyl-benzaldehyde)
- 363134-36-5(3-Fluoro-2,4-dimethylbenzaldehyde)
- 925441-35-6(4-Fluoro-2,6-dimethylbenzaldehyde)
- 177756-62-6(3-Fluoro-4-methylbenzaldehyde)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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